5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C22H20FNO4S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: (5Z)-5-[(3,4-dimethoxy-5-prop-2-enylphenyl)methylidene]-3-[(2-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C22H20FNO4S/c1-4-7-15-10-14(11-18(27-2)20(15)28-3)12-19-21(25)24(22(26)29-19)13-16-8-5-6-9-17(16)23/h4-6,8-12H,1,7,13H2,2-3H3/b19-12-
• InChI Key: WQDXZDJSOIBTCO-UNOMPAQXSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)CC=C)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=CC=C3F
• SMILES: COC1=CC(=CC(=C1OC)CC=C)C=C2C(=O)N(C(=O)S2)CC3=CC=CC=C3F

Description

5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione, also known as ADDF-1, is a novel compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. ADDF-1 is a thiazolidinedione derivative that has been synthesized through a multistep reaction process.

Mechanism of Action

The mechanism of action of 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates glucose and lipid metabolism. Activation of PPARγ by 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione leads to the upregulation of genes involved in glucose and lipid metabolism, as well as the downregulation of genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects
5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have several biochemical and physiological effects, including the upregulation of genes involved in glucose and lipid metabolism, the downregulation of genes involved in inflammation and oxidative stress, the inhibition of cancer cell growth, the improvement of insulin sensitivity, and the reduction of neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione for lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the limitations of 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione research include the development of more efficient synthesis methods and the investigation of its potential therapeutic applications in other diseases.

Synthesis Methods

The synthesis of 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves a multistep reaction process that starts with the reaction of 3-allyl-4,5-dimethoxybenzaldehyde with 2-fluorobenzylamine to form an imine intermediate. The imine intermediate is then reacted with thiazolidine-2,4-dione in the presence of a catalyst to form 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione. The overall yield of 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione is 57% with a purity of 98%.

Scientific Research Applications

5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer research, 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In diabetes research, 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity and reduce blood glucose levels. In neurodegenerative disorder research, 5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(2-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to protect neurons from oxidative stress and reduce neuroinflammation.